Benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
Benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
Brand Name:
Vulcanchem
CAS No.:
600737-79-9
VCID:
VC0033013
InChI:
InChI=1S/C31H28INO5/c32-27-18-26(16-17-29(27)36-20-23-10-4-1-5-11-23)19-28(30(34)37-21-24-12-6-2-7-13-24)33-31(35)38-22-25-14-8-3-9-15-25/h1-18,28H,19-22H2,(H,33,35)/t28-/m0/s1
SMILES:
C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC(C(=O)OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)I
Molecular Formula:
C31H28INO5
Molecular Weight:
621.5 g/mol
Benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
CAS No.: 600737-79-9
Reference Standards
VCID: VC0033013
Molecular Formula: C31H28INO5
Molecular Weight: 621.5 g/mol
| CAS No. | 600737-79-9 |
|---|---|
| Product Name | Benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate |
| Molecular Formula | C31H28INO5 |
| Molecular Weight | 621.5 g/mol |
| IUPAC Name | benzyl (2S)-3-(3-iodo-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate |
| Standard InChI | InChI=1S/C31H28INO5/c32-27-18-26(16-17-29(27)36-20-23-10-4-1-5-11-23)19-28(30(34)37-21-24-12-6-2-7-13-24)33-31(35)38-22-25-14-8-3-9-15-25/h1-18,28H,19-22H2,(H,33,35)/t28-/m0/s1 |
| Standard InChIKey | SKKRRRPVGNIWKT-NDEPHWFRSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC2=C(C=C(C=C2)C[C@@H](C(=O)OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)I |
| SMILES | C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC(C(=O)OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)I |
| Canonical SMILES | C1=CC=C(C=C1)COC2=C(C=C(C=C2)CC(C(=O)OCC3=CC=CC=C3)NC(=O)OCC4=CC=CC=C4)I |
| Synonyms | 3-Iodo-N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-tyrosine Phenylmethyl Ester |
| PubChem Compound | 11479101 |
| Last Modified | Nov 11 2021 |
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